Cas no 13139-14-5 (Nα-Boc-L-tryptophan)

Nα-Boc-L-tryptophan Properties

Names and Identifiers

• N-Boc-L-Tryptophan
• Boc-Trp-OH
• N(alpha)-Boc-L-tryptophan
• N-[(tert-Butoxy)carbonyl]-L-tryptophan
• BOC-L-Tryptophan
• N-(tert-Butoxycarbonyl)-L-tryptophan
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(1H-indol-3-yl)propanoic acid
• BOC-L-TRP BR
• BOC-L-TRYPTOPHANE
• Nα-Boc-L-tryptophan
• : N-[(tert-Butoxy)carbonyl]-L-tryptophan
• (2S)-3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• BroMothyMol blue sodiuM salt
• Nalpha-Boc-L-Tryptophane
• N-BOC-L-Tryptophane
• BOC-TRP
• BOC-L-TRP
• Nα-BOC-Trp
• NSC 334306
• BOC-L-TRP-OH
• H-TRP(BOC)-OH
• BOC-TRYPTOPHAN
• BOC-TRYPTOPHAN-OH
• BOC-L-TRYPTOPHAN
• tert-Butoxycarbonyltryptophan
• J-300267
• NS00086100
• DTXSID20884506
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoic acid
• BDBM50043801
• B1639
• AC-17135
• CS-D1147
• MFCD00065595
• Nalpha-t-butoxycarbonyl-L-tryptophan
• N-tert-Butoxycarbonyltryptophan
• M03328
• L-Tryptophan, N-((1,1-dimethylethoxy)carbonyl)-
• CHEMBL65709
• Na-Boc-L-tryptophan
• Nalpha -t-butoxycarbonyl-L-tryptophan
• Nalpha-(tert-Butoxycarbonyl)-L-tryptophan, Boc-L-Trp-OH
• nalpha-tert-butoxycarbonyl-l-tryptophan
• AC7874
• N-((tert-Butoxy)carbonyl)-L-tryptophan
• CHEBI:183830
• Tryptophan, N-carboxy-, N-tert-butyl ester, L-
• NCGC00166098-01
• N-tert.butoxycarbonyl-tryptophan
• tert-Butyloxycarbonyl-L-tryptophan
• A847884
• SR-01000388673-1
• t-butoxycarbonyltryptophan
• N-tert-Butyloxycarbonyl-L-tryptophan
• MFCD00037944
• EINECS 236-072-7
• Q-101608
• AKOS015922872
• Nalpha-boc-L-tryptophane;boc-trp-oh
• (S)-2-tert-Butoxycarbonylamino-3-(1H-indol-3-yl)-propionic acid
• N-(t-butoxycarbonyl)tryptophan
• NFVNYBJCJGKVQK-ZDUSSCGKSA-N
• 13139-14-5
• AKOS005175158
• AM20060456
• Boc-trytophan
• SR-01000388673
• Z756448322
• Boc-Trp-OH, >=99.0% (TLC)
• tert-Butoxycarbonyl-L-tryptophan
• N-alpha-t-Butyloxycarbonyl-L-tryptophane
• (S)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(1H-INDOL-3-YL)PROPANOIC ACID
• SCHEMBL1003555
• N-tert-Butoxycarbonyl-L-(-)-tryptophan
• Nalpha-Boc-L-tryptophan
• Na-(tert-Butoxycarbonyl)-L-tryptophan
• Nalpha -t-butoxycarbonyl-L-tryptophane
• EN300-52850
• N-t-butoxycarbonyltryptophan
• L-Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-
• AS-12736
• N-((1,1-Dimethylethoxy)carbonyl)-L-tryptophan
• (tert-butoxycarbonyl)-L-tryptophan
• tert-Butyloxycarbonyltryptophan
• n-boc-tryptophan
• N-T-BUTOXYCARBONYL-L-TRYPTOPHAN
• BocTrpOH
• N-tert-Butoxycarbonyl-L-tryptophan
• ALBB-015811
• Boc-L-Trp-OH
• N-Boc-L-tryptophan
• BOC-L-tryptophan
• DB-030101
• BOC-TRP-OH
• +Expand

• MDL： MFCD00065595
• InChIKey： NFVNYBJCJGKVQK-ZDUSSCGKSA-N
• Inchi： 1S/C16H20N2O4/c1-16(2,3)22-15(21)18-13(14(19)20)8-10-9-17-12-7-5-4-6-11(10)12/h4-7,9,13,17H,8H2,1-3H3,(H,18,21)(H,19,20)/t13-/m0/s1
• SMILES： O=C(O)[C@H](CC1=CNC2=CC=CC=C12)NC(OC(C)(C)C)=O
• BRN： 39677

Computed Properties

• Exact Mass: 304.142307g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 304.142307g/mol
• Monoisotopic Mass: 304.142307g/mol
• Topological Polar Surface Area: 91.4Ų
• Heavy Atom Count: 22
• Complexity: 419
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 3.07920
• PSA: 91.42000
• Refractive Index: -17.5 ° (C=2, DMF)
• Boiling Point: 535.7°C at 760 mmHg
• Melting Point: 132.0 to 138.0 deg-C
• Flash Point: 277.8℃
• Color/Form: White crystalline powder.
• Solubility: Soluble in ethyl acetate, diethyl ether, insoluble in petroleum ether.
• Sensitiveness: Sensitive to air; Sensitive to light
• Specific Rotation: -20 º (c=1, methanol)
• Optical Activity: [α]20/D −20±1°, c = 1% in DMF
• Density: 1.1328 (rough estimate)

Nα-Boc-L-tryptophan Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H226-H301 + H311 + H331-H314-H317-H335-H341-H350-H370
• Warning Statement： P201-P210-P260-P280-P301 + P310 + P330-P303 + P361 + P353-P304 + P340 + P310-P305 + P351 + P338 + P310-P308 + P311-P370 + P378-P403 + P233
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Danger
• TSCA：Yes
• HazardClass：IRRITANT

Nα-Boc-L-tryptophan Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters